2-(4-isopropoxybenzoyl)-1,2,3,4-tetrahydroisoquinoline
Overview
Description
2-(4-isopropoxybenzoyl)-1,2,3,4-tetrahydroisoquinoline is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound is also known as ISO-1 and has been studied for its anti-inflammatory and anti-cancer properties.
Mechanism of Action
The mechanism of action of 2-(4-isopropoxybenzoyl)-1,2,3,4-tetrahydroisoquinoline involves the inhibition of MIF activity. MIF is a cytokine that is involved in the regulation of the immune response and inflammation. By inhibiting the activity of MIF, ISO-1 can reduce the production of pro-inflammatory cytokines and modulate the immune response.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. The compound has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). Furthermore, ISO-1 has been shown to inhibit the migration of immune cells and reduce the production of reactive oxygen species (ROS), which are involved in the pathogenesis of several diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(4-isopropoxybenzoyl)-1,2,3,4-tetrahydroisoquinoline in lab experiments is its specificity towards MIF. The compound has been shown to selectively inhibit MIF activity without affecting other cytokines. However, one of the limitations of using ISO-1 is its low solubility in water, which can make it difficult to administer in in vivo studies.
Future Directions
There are several future directions for the research on 2-(4-isopropoxybenzoyl)-1,2,3,4-tetrahydroisoquinoline. One potential direction is the development of novel ISO-1 analogs that have improved solubility and potency. Additionally, further studies are needed to investigate the potential therapeutic applications of ISO-1 in various diseases such as cancer, autoimmune diseases, and neurodegenerative diseases. Finally, more research is needed to understand the mechanism of action of ISO-1 and its effects on the immune system and inflammation.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown potential therapeutic properties in scientific research. The compound has been extensively studied for its anti-inflammatory and anti-cancer properties and has been found to inhibit the activity of MIF. While there are limitations to using ISO-1 in lab experiments, there are several future directions for research on the compound that could lead to the development of novel therapeutics.
Scientific Research Applications
2-(4-isopropoxybenzoyl)-1,2,3,4-tetrahydroisoquinoline has been extensively studied for its potential therapeutic properties. The compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, ISO-1 has been found to inhibit the activity of macrophage migration inhibitory factor (MIF), which is a pro-inflammatory cytokine that is involved in the pathogenesis of several inflammatory diseases.
properties
IUPAC Name |
3,4-dihydro-1H-isoquinolin-2-yl-(4-propan-2-yloxyphenyl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO2/c1-14(2)22-18-9-7-16(8-10-18)19(21)20-12-11-15-5-3-4-6-17(15)13-20/h3-10,14H,11-13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCIOMQSFUJAPQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)N2CCC3=CC=CC=C3C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.